Cas no 139-56-0 (Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-)

• Product name: Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-
• CAS No: 139-56-0
• MF: C₁₃H₁₁N₃O₅S
• MW: 321.30854
• CID: 149809
• PubChem ID: 67316

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-
• (3E)-6-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]cyclohexa-1,4-diene-1-carboxylic acid
• Chromo-Sulfol
• Lutazol
• Oftazol
• Ophtazol
• Salazosulfamida
• Salazosulfamide
• Salazosulfamidum
• Salosept
• G-33
• Salazosulfanilamidum
• 5-[[4-(Aminosulfonyl)phenyl]azo]-2-hydroxybenzoic acid
• 4'-(Aminosulfonyl)-4-hydroxyazobenzene-3-carboxylic acid
• NCIStruc2_001196
• CCG-36802
• Salazosulfamide [INN:DCF]
• SALAZOSULFAMIDE [INN]
• 139-56-0
• Q27274426
• EINECS 205-366-7
• SCHEMBL6432001
• Benzoic acid, 5-[[4-(aminosulfonyl)phenyl]azo]-2-hydroxy-
• NCGC00013340
• NSC27236
• B6831ORH7W
• BDBM50190337
• Salazosulfamidum [INN-Latin]
• 6-Oxo-3-[2-(4-sulfamoylphenyl)hydrazinylidene]cyclohexa-1,4-diene-1-carboxylic acid
• NCIStruc1_001135
• CHEMBL1364972
• p-(Salicyl-5-azo)benzenesulfonamide
• NCI60_002225
• UNII-B6831ORH7W
• 5-{[4-(aminosulfonyl)phenyl]diazenyl}-2-hydroxybenzoic acid
• Salazosulfamida [INN-Spanish]
• Probes2_000022
• NALAZOSULFAMIDE
• SCHEMBL2110085
• NCGC00096457-01
• 5-(p-Sulfamoylphenylazo)salicylic acid
• Salicylic acid, 5-[(p-sulfamoylphenyl)azo]-
• NCI27236
• NS00041624
• 5-((4-(aminosulfonyl)phenyl)diazenyl)-2-hydroxybenzoic acid
• 2-hydroxy-5-[(4-sulfamoylphenyl)diazenyl]benzoic acid
• CHEMBL377353
• DTXSID30861803
• NCGC00013340-02
• NSC-27236
• G 33
• NSC 27236
• DTXSID801317062
• Azosulfamid Nr. 33
• Salazo-sulfanilamidum
• 5-(p-Sulfamylphenylazo)salicylic acid
• NBSRUZQXRUNPNY-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H11N3O5S/c14-22(20,21)10-4-1-8(2-5-10)15-16-9-3-6-12(17)11(7-9)13(18)19/h1-7,17H,(H,18,19)(H2,14,20,21)/b16-15+
• InChI Key： NBSRUZQXRUNPNY-FOCLMDBBSA-N
• SMILES： NS(C1C=CC(/N=N/C2=CC(C(O)=O)=C(O)C=C2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 321.04200
• Monoisotopic Mass: 321.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Surface Charge: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Density: 1.58
• Boiling Point: 569.5°Cat760mmHg
• Flash Point: 298.2°C
• Refractive Index: 1.69
• PSA: 150.79000
• LogP: 3.93430

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- Security Information

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%